Cas no 17938-69-1 (4-iodo-2,3-dimethylphenol)

• Product Name: 4-iodo-2,3-dimethylphenol
• CAS No: 17938-69-1
• MF: C₈H₉IO
• MW: 248.060934782028
• MDL: MFCD07779031
• CID: 122665
• PubChem ID: 19813555
• Update Time: 2025-05-26

4-iodo-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-iodo-2,3-dimethyl-
• 4-Iodo-2,3-dimethylphenol
• 2,3-dimethyl-4-iodophenol
• 2,3-Dimethyl-4-iod-phenol
• 2,3-Xylenol,4-iodo-(8CI)
• 4-iodo-2,3-dimethyl-phenol
• 4-Jod-2,3-dimethyl-phenol
• 6-Jod-3-hydroxy-o-xylol
• CL9079
• Phenol,4-iodo-2,3-dimethyl
• AKOS026732161
• FT-0718179
• 17938-69-1
• MFCD07779031
• AS-46203
• DTXSID10600237
• SCHEMBL15054663
• CS-0153605
• Phenol, 4-iodo-2,3-dimethyl-
• DB-082489
• 4-iodo-2,3-dimethylphenol

• MDL： MFCD07779031
• Inchi： 1S/C8H9IO/c1-5-6(2)8(10)4-3-7(5)9/h3-4,10H,1-2H3
• InChI Key： LLSRHWKZLHNAMI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 247.97000
• Monoisotopic Mass: 247.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.61360

Additional information on 4-iodo-2,3-dimethylphenol

Chemical Profile of 4-iodo-2,3-dimethylphenol (CAS No. 17938-69-1)

4-iodo-2,3-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 17938-69-1, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound features an aromatic ring substituted with an iodine atom at the 4-position and two methyl groups at the 2- and 3-positions. Its unique structural attributes make it a valuable building block for the development of various chemical entities, particularly in medicinal chemistry and materials science.

The molecular structure of 4-iodo-2,3-dimethylphenol consists of a benzene core with iodine and methyl groups strategically positioned. The presence of the iodine atom at the 4-position enhances its reactivity, making it a versatile precursor for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in synthesizing complex organic molecules, including biaryl compounds that exhibit diverse biological activities.

In recent years, 4-iodo-2,3-dimethylphenol has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery. Researchers have explored its utility in constructing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The methyl substituents at the 2- and 3-positions contribute to steric hindrance, influencing the binding affinity of resulting drug candidates to their biological targets.

The compound's reactivity also extends to its participation in nucleophilic aromatic substitution (SNAr) reactions. This mechanism is particularly relevant in generating halogenated aromatic compounds, which serve as key intermediates in pharmaceutical synthesis. The iodine atom's electrophilic nature facilitates these reactions, enabling the introduction of new functional groups at specific positions on the aromatic ring. Such modifications are essential for optimizing pharmacokinetic properties and enhancing drug efficacy.

Advances in synthetic methodologies have further expanded the applications of 4-iodo-2,3-dimethylphenol. For example, palladium-catalyzed reactions have enabled efficient transformations of this compound into more complex scaffolds. These techniques are integral to modern drug design, allowing chemists to rapidly prototype and screen potential drug candidates. The compound's stability under various reaction conditions also makes it a reliable choice for multi-step syntheses.

Recent research has highlighted the role of 4-iodo-2,3-dimethylphenol in materials science. Its ability to undergo selective functionalization has been leveraged in developing advanced polymers and organic electronic materials. These materials exhibit properties such as high charge carrier mobility and tunable optical characteristics, making them suitable for applications in flexible electronics and optoelectronics. The compound's incorporation into conjugated polymers has shown promise in improving device performance for solar cells and light-emitting diodes (LEDs).

The pharmaceutical industry continues to explore novel derivatives of 4-iodo-2,3-dimethylphenol to uncover new therapeutic opportunities. Computational studies have predicted that certain analogs of this compound may exhibit potent antimicrobial properties. These findings are particularly relevant given the growing concern over antibiotic resistance worldwide. By modifying the substitution pattern on the aromatic ring, researchers aim to develop compounds that disrupt bacterial biofilm formation or inhibit essential metabolic pathways.

In conclusion, 4-iodo-2,3-dimethylphenol (CAS No. 17938-69-1) is a multifaceted compound with broad applications across organic synthesis and pharmaceutical development. Its structural features enable diverse chemical transformations, making it a valuable tool for constructing complex molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in both academic and industrial settings.